BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 1-
Cyclohexylpropan-2-ol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Cyclohexylpropan-2-ol

Cat. No.: B15046462

This technical guide provides comprehensive information on 1-Cyclohexylpropan-2-ol,
intended for researchers, scientists, and professionals in drug development. The document
details its chemical identifiers, physical and computed properties, a representative experimental
protocol for its synthesis, and a visual workflow of the synthesis process.

Chemical Identity and Properties

1-Cyclohexylpropan-2-ol is a secondary alcohol characterized by a cyclohexyl group attached
to a propan-2-ol structure.

IUPAC Name: 1-cyclohexylpropan-2-ol[1] CAS Number: 76019-86-8[1][2][3]

The following table summarizes the key quantitative data for this compound.
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Property Value Source
Molecular Formula C9H180 [1112114]
Molecular Weight 142.24 g/mol [1]12]

InChl=1S/C9H180/c1-8(10)7-

InChl 9-5-3-2-4-6-9/h8-10H,2- [1][2]
7H2,1H3
HJUJYGDGYXVQCZ-
InChiKey [1][2]
UHFFFAOYSA-N
Canonical SMILES cc(cciceeceeno [1]
Topological Polar Surface Area  20.2 A2 [1]
Rotatable Bond Count 2 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor
ydrog p 1 [1]
Count
XLogP3 3.2 [1]

Synthesis of 1-Cyclohexylpropan-2-ol

A common and effective method for the synthesis of 1-Cyclohexylpropan-2-ol is through the
reduction of its corresponding ketone, 1-cyclohexylpropan-2-one.[1] This reaction is typically
achieved using a mild reducing agent such as sodium borohydride (NaBH4) in an alcoholic
solvent.

Experimental Protocol: Reduction of 1-
Cyclohexylpropan-2-one

This protocol is a representative method for the synthesis of 1-Cyclohexylpropan-2-ol.
Materials:

e 1-Cyclohexylpropan-2-one
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 Sodium borohydride (NaBH4)

e Methanol (or Ethanol)

e Deionized water

o Diethyl ether (or other suitable extraction solvent)

e Anhydrous sodium sulfate (or magnesium sulfate)

e Hydrochloric acid (e.g., 1M HCI), for quenching

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 1-
cyclohexylpropan-2-one in methanol. The flask is then placed in an ice bath to cool the
solution to 0-5 °C.

» Addition of Reducing Agent: While stirring the cooled ketone solution, slowly add sodium
borohydride in small portions. The molar ratio of NaBH4 to the ketone can be in slight excess
to ensure complete reaction.

o Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC) until the starting ketone spot is no longer visible.

e Quenching: Once the reaction is complete, cautiously add 1M HCI dropwise to the reaction
mixture to neutralize any excess NaBH4 and to hydrolyze the borate ester intermediate.

o Workup: Remove the methanol from the mixture under reduced pressure using a rotary
evaporator. Add deionized water to the residue and extract the aqueous layer multiple times
with diethyl ether.

 Purification: Combine the organic extracts and wash them with brine. Dry the organic layer
over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator
to yield the crude 1-Cyclohexylpropan-2-ol.

o Further Purification (Optional): If necessary, the crude product can be further purified by
column chromatography or distillation.
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Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of 1-Cyclohexylpropan-2-ol
from 1-cyclohexylpropan-2-one.
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Caption: Synthesis workflow for 1-Cyclohexylpropan-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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